Cas no 16104-96-4 (Ethylene Terephthalate Cyclic Tetramer)

Ethylene Terephthalate Cyclic Tetramer (ETCT) is a cyclic oligomer derived from polyethylene terephthalate (PET) polymerization. It consists of four repeating ethylene terephthalate units, forming a stable ring structure. ETCT is notable for its high thermal stability and low melt viscosity, making it a valuable intermediate in the synthesis of high-performance polymers. Its cyclic nature allows for controlled ring-opening polymerization, enabling precise molecular weight control in PET production. ETCT also serves as a model compound for studying PET degradation mechanisms. Its purity and well-defined structure make it useful in research and industrial applications, particularly in polymer chemistry and material science.

Ethylene Terephthalate Cyclic Tetramer structure

16104-96-4 structure

Product Name:Ethylene Terephthalate Cyclic Tetramer

CAS No:16104-96-4

MF:C₄₀H₃₂O₁₆

MW:768.672492980957

CID:2030799

PubChem ID:15089685

Update Time:2025-06-08

Ethylene Terephthalate Cyclic Tetramer Chemical and Physical Properties

Names and Identifiers

- 2,5,14,17,26,29,38,41-Octaoxa-[6.6.6.6]paracyclophan-1,6,13,18,25,30,37,42-octaon
- 2,5,14,17,26,29,38,41-octaoxa-[6.6.6.6]paracyclophan-1,6,13,18,25,30,37,42-octaone
- cyclo-Tetrakis-ethylenterephthalat
- Ethylene Terephthalate Cyclic Tetramer
- Ethylene Terephthalate Cyclic Tetramer-d16
- 3,6,13,16,23,26,33,36-Octaoxapentacyclo[36.2.2.28,11.218,21.228,31]octatetraconta-8,10,18,20,28,30,38,40,41,43,45,47-dodecaene-2,7,12,17,22,27,32,37-octone
- 3,6,13,16,23,26,33,36-Octaoxapentacyclo[36.2.2.28,11.218,21.228,31]octatetraconta-1(41),8,10,18,20,28(44),29,31(43),38(42),39,45,47-dodecaene-2,7,12,17,22,27,32,37-octone
- AS-84034
- CYCLIC PET TETRAMER, 1ST SERIES
- 16104-96-4
- RAA10496
- Inchi： 1S/C40H32O16/c41-33-25-1-2-26(4-3-25)34(42)50-19-20-52-36(44)28-9-11-30(12-10-28)38(46)54-23-24-56-40(48)32-15-13-31(14-16-32)39(47)55-22-21-53-37(45)29-7-5-27(6-8-29)35(43)51-18-17-49-33/h1-16H,17-24H2
- InChI Key： WTZSFTBPHXWONC-UHFFFAOYSA-N
- SMILES： O1C(C2C=CC(C(=O)OCCOC(C3C=CC(C(=O)OCCOC(C4C=CC(C(=O)OCCOC(C5C=CC(C(=O)OCC1)=CC=5)=O)=CC=4)=O)=CC=3)=O)=CC=2)=O

Computed Properties

Exact Mass: 768.16903493Da
Monoisotopic Mass: 768.16903493Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 16
Heavy Atom Count: 56
Rotatable Bond Count: 0
Complexity: 1070
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.6
Topological Polar Surface Area: 210Å²

Ethylene Terephthalate Cyclic Tetramer Pricemore >>

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